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Compound of Interest

Compound Name: Hexamethylolmelamine

Cat. No.: B1198809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, history, synthesis,

and applications of Hexamethylolmelamine (HMM). It is designed to serve as a detailed

resource for researchers, scientists, and professionals involved in drug development and

materials science.

Introduction
Hexamethylolmelamine (HMM), systematically named ((1,3,5-triazine-2,4,6-

triyl)tris(azanetriyl))hexamethanol, is a key intermediate in the production of melamine-

formaldehyde resins. Its discovery was a pivotal moment in the development of aminoplasts, a

class of thermosetting polymers. While primarily used in industrial applications, its chemical

reactivity has also led to investigations into its biological activity and potential roles in drug

delivery systems. This guide will delve into the historical context of its discovery, detailed

synthesis protocols, physicochemical properties, and its relevance in the field of drug

development.

Discovery and History
The journey to the synthesis of Hexamethylolmelamine is intrinsically linked to the history of

its precursors, melamine and formaldehyde.
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1834: The story begins with the German chemist Justus von Liebig, who first synthesized

melamine.[1][2][3][4][5]

Early 20th Century: The development of synthetic polymers flourished, and the reaction

between formaldehyde and various amino compounds became a subject of intense

research.

1930s: The industrial production of melamine-formaldehyde (MF) resins commenced. A

significant milestone was a patent awarded to the Swiss company CIBA in 1933 for a

commercial process to produce these resins.[6] This period marks the likely first synthesis of

Hexamethylolmelamine as a crucial, albeit initially unisolated, intermediate.

1941: A publication by Gams and colleagues in Helvetica Chimica Acta provided a clear

scientific description of the preparation of Hexamethylolmelamine.[7]

1945: A US patent granted to Widmer and Fisch, and assigned to Ciba, further detailed the

preparation of HMM, solidifying its importance as a defined chemical compound.[7]

The timeline below illustrates the key milestones in the discovery and development of

Hexamethylolmelamine.
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Historical Timeline of Hexamethylolmelamine Discovery
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A brief history of Hexamethylolmelamine.

Physicochemical Properties
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Hexamethylolmelamine is a white, crystalline solid. A summary of its key physicochemical

properties is presented in the table below.

Property Value Source(s)

Molecular Formula C₉H₁₈N₆O₆ [8][9]

Molecular Weight 306.28 g/mol [8][9][10][11]

CAS Number 531-18-0 [9]

Melting Point 135-139 °C [7]

Solubility Soluble in water [7][8]

Appearance
Amorphous to crystalline white

mass
[7]

Experimental Protocols for Synthesis
The synthesis of Hexamethylolmelamine is primarily achieved through the reaction of

melamine with an excess of formaldehyde under alkaline conditions. The following protocol is a

representative example based on established literature.[12][13][14][15]

Materials:

Melamine (C₃H₆N₆)

Formaldehyde solution (37% in water)

Sodium hydroxide (NaOH) or other suitable base

Distilled water

Procedure:

Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, and reflux condenser

is charged with a formaldehyde solution and distilled water.
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pH Adjustment: The pH of the formaldehyde solution is adjusted to between 8.0 and 10.0

using a dilute solution of sodium hydroxide. This alkaline environment is crucial for promoting

the hydroxymethylation reaction and preventing premature condensation.

Addition of Melamine: Melamine is slowly added to the stirred formaldehyde solution. The

molar ratio of formaldehyde to melamine is typically maintained between 6:1 and 12:1 to

ensure complete hydroxymethylation.

Reaction Conditions: The reaction mixture is heated to a temperature of 50-80°C. The

reaction is monitored until the melamine is completely dissolved, indicating the formation of

methylolmelamines.

Crystallization and Isolation: Upon completion of the reaction, the solution is cooled to induce

crystallization of Hexamethylolmelamine. The resulting solid product is then isolated by

filtration, washed with cold water, and dried under vacuum.

The workflow for the synthesis of Hexamethylolmelamine is depicted in the following diagram.
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Synthesis Workflow for Hexamethylolmelamine
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A typical synthesis workflow for Hexamethylolmelamine.
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Relevance to Drug Development
While Hexamethylolmelamine is not a therapeutic agent itself, its chemical properties and

those of its derivatives have led to investigations in the context of drug development, primarily

in two areas: as a cytotoxic agent and as a component in drug delivery systems.

5.1. Cytotoxicity Studies

In vitro studies have shown that Hexamethylolmelamine and its N-methylol derivatives exhibit

cytotoxicity against various cancer cell lines.[16][17] The prevailing hypothesis is that the

toxicity of these compounds is largely attributable to the release of formaldehyde, a known

cytotoxic agent.[16] One study on a human ovarian cancer cell line demonstrated that the

cytotoxic effects of HMM and its metabolites were time-dependent, with significant inhibition of

[3H]TdR uptake observed after 120 hours of incubation.[17] However, there is no established,

specific signaling pathway that is directly modulated by Hexamethylolmelamine itself. Its

anticancer evaluation has been more focused on its more stable derivative,

Hexamethylmelamine (Altretamine).

5.2. Role in Drug Delivery Systems

The multiple hydroxyl groups of Hexamethylolmelamine make it an effective cross-linking

agent. This property is utilized in the formation of hydrogels, which are three-dimensional

polymer networks capable of holding large amounts of water. Hydrogels are extensively

researched as vehicles for controlled drug delivery.

Hexamethylolmelamine and similar melamine-based crosslinkers can be used to form

hydrogels with biocompatible polymers like polyvinyl alcohol (PVA). The cross-linking density of

the hydrogel, which can be controlled by the concentration of the cross-linking agent,

influences the swelling behavior and the release kinetics of encapsulated drugs. This allows for

the design of drug delivery systems with tailored release profiles.

The diagram below illustrates the conceptual role of Hexamethylolmelamine as a cross-linker

in a hydrogel-based drug delivery system.
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HMM as a Cross-linker in a Drug Delivery Hydrogel

Hydrogel Components

Hydrogel Formation

Drug Release

Polymer Chains
(e.g., PVA)

Cross-linking Reaction

Hexamethylolmelamine (HMM)
(Cross-linker) Therapeutic Drug

Drug-loaded Hydrogel Matrix

Controlled Drug Release

Target Site

Click to download full resolution via product page

Conceptual use of HMM in hydrogel drug delivery.

Conclusion
Hexamethylolmelamine holds a significant place in the history of polymer chemistry as a

foundational building block for melamine-formaldehyde resins. Its discovery in the early 20th

century paved the way for the development of a wide range of durable and versatile materials.

While its direct application in drug development is limited, its cytotoxic properties and its utility

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1198809?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


as a cross-linking agent in drug delivery systems continue to be of interest to researchers. This

guide has provided a detailed overview of the historical context, synthesis, and scientific

relevance of Hexamethylolmelamine, offering a valuable resource for professionals in the

field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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